Cas no 1805397-41-4 (4-Amino-2-iodo-5-phenylpyridine)

• Product Name: 4-Amino-2-iodo-5-phenylpyridine
• CAS No: 1805397-41-4
• MF: C₁₁H₉IN₂
• MW: 296.107034444809
• CID: 4899393
• Update Time: 2025-06-10

4-Amino-2-iodo-5-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-iodo-5-phenylpyridine

• Inchi： 1S/C11H9IN2/c12-11-6-10(13)9(7-14-11)8-4-2-1-3-5-8/h1-7H,(H2,13,14)
• InChI Key： UVMWZZWOWFJKGV-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C=N1)C1C=CC=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-2-iodo-5-phenylpyridine

Comprehensive Overview of 4-Amino-2-iodo-5-phenylpyridine (CAS No. 1805397-41-4): Properties, Applications, and Research Insights

4-Amino-2-iodo-5-phenylpyridine (CAS No. 1805397-41-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This iodinated pyridine derivative features a unique molecular structure combining an amino group at the 4-position, an iodine atom at the 2-position, and a phenyl ring at the 5-position. Such structural characteristics make it a valuable intermediate for synthesizing drug candidates, organic electronic materials, and catalysts. Researchers are particularly interested in its potential applications in medicinal chemistry, where it serves as a building block for kinase inhibitors and anticancer agents.

The compound's CAS number 1805397-41-4 is frequently searched in chemical databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies. Recent publications highlight its utility in designing targeted therapies, especially in oncology and neurodegenerative disease research. Its iodo-substitution offers versatile reactivity for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern drug discovery pipelines.

From a materials science perspective, 4-Amino-2-iodo-5-phenylpyridine contributes to developing organic semiconductors and light-emitting diodes (OLEDs). Its conjugated system and electron-donating amino group enhance charge transport properties, making it a candidate for optoelectronic applications. Industry trends show rising demand for such functionalized pyridines in renewable energy technologies, aligning with global sustainability goals.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Stability studies indicate optimal storage under inert conditions to preserve its reactive iodine moiety. Suppliers often provide custom synthesis services to meet the needs of research institutions and biotech companies, with purity grades exceeding 98% for critical applications.

Emerging discussions in scientific forums explore the compound's role in AI-assisted molecular design, where machine learning models predict its compatibility with biological targets. This intersects with the broader trend of computational chemistry accelerating hit-to-lead optimization. Additionally, its structure-property relationships are frequently modeled using density functional theory (DFT) calculations, a topic gaining traction in academic literature.

Environmental and safety assessments confirm that 4-Amino-2-iodo-5-phenylpyridine complies with standard laboratory handling protocols. While not classified as hazardous under current regulations, researchers are advised to follow GLP guidelines when handling iodinated compounds. The compound's ecotoxicological profile remains an active area of study, particularly regarding green chemistry alternatives for its synthesis.

In summary, CAS 1805397-41-4 represents a multifaceted tool for advancing precision medicine and smart materials. Its dual utility in life sciences and nanotechnology positions it at the forefront of interdisciplinary innovation. Future research directions may explore its bioconjugation potential for theranostic applications or its integration into metal-organic frameworks (MOFs) for catalytic systems.